Cas no 2229441-65-8 (tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate
• CAS No: 2229441-65-8
• MF: C₁₃H₁₇F₂NO₃
• MW: 273.275790929794
• CID: 5877872
• PubChem ID: 165640098
• Update Time: 2025-06-10

tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate
• 2229441-65-8
• EN300-1877368
• tert-butyl N-[4-(1,1-difluoro-2-hydroxyethyl)phenyl]carbamate

• Inchi： 1S/C13H17F2NO3/c1-12(2,3)19-11(18)16-10-6-4-9(5-7-10)13(14,15)8-17/h4-7,17H,8H2,1-3H3,(H,16,18)
• InChI Key： CPJFLPXXMQZANT-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(=CC=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 273.11764973g/mol
• Monoisotopic Mass: 273.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate (CAS No. 2229441-65-8)

The compound tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate (CAS No. 2229441-65-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a difluoro-hydroxyethyl moiety and a tert-butyl carbamate group, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive small molecules.

In recent years, the demand for fluorinated compounds like tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound’s difluoro group, combined with its hydroxyethyl functionality, makes it a valuable building block for designing next-generation therapeutics. Its CAS No. 2229441-65-8 is frequently searched in academic and industrial databases, reflecting its growing relevance.

From a synthetic perspective, tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate is often utilized in peptide coupling reactions and protecting group strategies. The tert-butyloxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, and its presence in this compound enhances its utility in multi-step synthetic routes. Additionally, the hydroxyethyl segment allows for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

Environmental and sustainability considerations are also driving interest in this compound. As the chemical industry shifts toward green chemistry principles, researchers are investigating eco-friendly synthesis routes for fluorinated intermediates like CAS No. 2229441-65-8. The compound’s potential role in biodegradable materials and low-toxicity agrochemicals aligns with global trends toward sustainable development. This has led to increased searches for green synthesis methods and applications of fluorinated carbamates.

Analytical characterization of tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications. The CAS No. 2229441-65-8 is often referenced in patent literature, highlighting its commercial and intellectual property significance.

In conclusion, tert-butyl N-4-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate (CAS No. 2229441-65-8) represents a critical intermediate in modern synthetic chemistry. Its unique structural attributes, combined with its applications in drug discovery and sustainable chemistry, make it a compound of enduring interest. As research continues to uncover new uses for this molecule, its prominence in scientific literature and industrial applications is expected to grow.